2-((2-(2-chlorophenyl)-6-(hydroxymethyl)-9-methyl-5H-pyrido[4',3':5,6]pyrano[2,3-d]pyrimidin-4-yl)thio)-N-(2,6-dimethylphenyl)acetamide

• IUPAC Name: 2-[[5-(2-chlorophenyl)-11-(hydroxymethyl)-14-methyl-2-oxa-4,6,13-triazatricyclo[8.4.0.03,8]tetradeca-1(10),3(8),4,6,11,13-hexaen-7-yl]sulfanyl]-N-(2,6-dimethylphenyl)acetamide
• InChI: InChI=1S/C28H25ClN4O3S/c1-15-7-6-8-16(2)24(15)31-23(35)14-37-28-21-11-20-18(13-34)12-30-17(3)25(20)36-27(21)32-26(33-28)19-9-4-5-10-22(19)29/h4-10,12,34H,11,13-14H2,1-3H3,(H,31,35)
• InChI Key: CTGKYJBIUUVEFM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)NC(=O)CSC2=NC(=NC3=C2CC4=C(O3)C(=NC=C4CO)C)C5=CC=CC=C5Cl
• Molecular Formula: C28H25ClN4O3S
• Molecular Weight: 533.0 g/mol

Description

2-((2-(2-chlorophenyl)-6-(hydroxymethyl)-9-methyl-5H-pyrido[4',3':5,6]pyrano[2,3-d]pyrimidin-4-yl)thio)-N-(2,6-dimethylphenyl)acetamide is a useful research compound. Its molecular formula is C28H25ClN4O3S and its molecular weight is 533.04. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Synthesis and Chemical Reactivity

Compounds with complex heterocyclic structures, including pyrimidines, pyridines, and related frameworks, are of interest for their versatile chemical reactivity and potential as building blocks in organic synthesis. Studies have demonstrated various methods for synthesizing polyfunctionally substituted heterocycles, exploring their reactivity towards different reagents to yield a wide range of derivatives. These processes are crucial for creating compounds with desired properties for further application in drug discovery and material science (Elian, Abdelhafiz, & Abdelreheim, 2014).

Potential Biological Activities

Research on structurally similar compounds has also highlighted their potential biological activities, including antimicrobial and anticancer properties. For instance, synthesis techniques have been developed to create derivatives with significant antibacterial and antifungal activities, suggesting the possibility of utilizing such compounds in medicinal chemistry for drug development (Hossan, Abu-Melha, Al-Omar, & Amr, 2012). Furthermore, novel pyrazole derivatives have shown promising results as potential antimicrobial and anticancer agents, providing a foundation for future research into similar compounds (Hafez, El-Gazzar, & Al-Hussain, 2016).